2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one

• IUPAC Name: 2-(imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one
• InChI: InChI=1S/C13H9F3N4O/c14-13(15,16)10-4-5-12(21)20(18-10)8-9-7-19-6-2-1-3-11(19)17-9/h1-7H,8H2
• InChI Key: GUYWEODIWGNMKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CN3C(=O)C=CC(=N3)C(F)(F)F
• Molecular Formula: C13H9F3N4O
• Molecular Weight: 294.23 g/mol

Description

2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. It is a pyridazinone derivative that has been synthesized through a multi-step process, and its unique chemical structure has made it a promising candidate for research purposes.

Mechanism of Action

The mechanism of action of 2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to have potential as an anticancer agent, as it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one in lab experiments is its unique chemical structure, which makes it a promising candidate for research purposes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research involving 2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one. One potential direction is to further explore its potential as a therapeutic agent for the treatment of various diseases, including cancer. Another direction is to investigate its mechanism of action in more detail, which can provide insights into its potential uses in various research fields. Additionally, further research can be conducted to explore the potential of this compound as a starting material for the synthesis of new biologically active compounds.

Synthesis Methods

The synthesis of 2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one involves several steps, including the reaction of 2-cyanoacetamide with 2-bromo-5-chloromethylpyridine, followed by the condensation of the resulting intermediate with 2-aminopyridine. The final step involves the cyclization of the intermediate with trifluoroacetic anhydride to form the desired product.

Scientific Research Applications

The unique chemical structure of 2-(Imidazo[1,2-a]pyridin-2-ylmethyl)-6-(trifluoromethyl)pyridazin-3-one has made it a promising candidate for research purposes. It has been studied extensively for its potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been used as a starting material for the synthesis of various biologically active compounds, and its potential as a therapeutic agent for the treatment of various diseases has been explored.